5-amino-1-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves a one-pot two-step process. For instance, the synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine involved a solvent-free condensation/reduction reaction sequence . The process started from a base compound and proceeded by the formation of an intermediate, which is key to the synthesis of other valuable derivatives .Molecular Structure Analysis
The molecular structure of a compound is responsible for various pharmacological activities . Heterocyclic moieties, such as the 1,2,4-triazole in this compound, have diverse activities . The presence of the N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve coupling with carboxylic acids and subsequent cyclization with hydrazines . The presence of several alternative reaction centers in these compounds often makes them useful reagents in controlled multidirectional interactions, providing the possibility to synthesize diverse chemotypes of final products .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are often determined by their molecular structure . For instance, the compound “tert-Butyl carbamate” has a molecular weight of 117.15 and a melting point of 105-108°C .Scientific Research Applications
Solid-Phase Synthesis Applications
The compound "5-amino-1-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide" and its derivatives have been utilized in solid-phase synthesis techniques. For example, Albericio and Barany (2009) developed an acid-labile anchoring linkage for the solid-phase synthesis of C-terminal peptide amides under mild conditions, demonstrating the compound's utility in peptide synthesis with high yields and purities Albericio & Barany, 2009.
Anticancer and Cytotoxicity Applications
Several studies have focused on synthesizing and evaluating the anticancer and cytotoxic properties of triazole derivatives. For instance, Bekircan et al. (2008) synthesized new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and screened them for anticancer activity against various cancer cell lines, demonstrating the potential of these compounds as anticancer agents Bekircan et al., 2008.
Antimicrobial Activities
Triazole derivatives have also been shown to possess antimicrobial activities. Bektaş et al. (2010) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial effectiveness, highlighting the potential of these compounds in treating microbial infections Bektaş et al., 2010.
Molecular and Electronic Analysis
Beytur and Avinca (2021) conducted a study on the molecular, electronic, nonlinear optical, and spectroscopic analysis of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones, providing insights into the electronic properties and potential applications of these compounds in material science Beytur & Avinca, 2021.
Ruthenium-Catalyzed Synthesis for Triazole-Based Scaffolds
Ferrini et al. (2015) developed a ruthenium-catalyzed synthesis method for 5-amino-1,2,3-triazole-4-carboxylates, aiming to create triazole-based scaffolds. This method facilitates the preparation of peptidomimetics or biologically active compounds, overcoming limitations associated with the Dimroth rearrangement Ferrini et al., 2015.
Mechanism of Action
Safety and Hazards
Future Directions
The future directions in the research of similar compounds often involve the development of innovative synthetic methods for their preparation in high yields, easy workup procedure, and mild reaction conditions . These compounds are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals .
Properties
IUPAC Name |
5-amino-1-[(3-methoxyphenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5O2/c1-18-8-4-2-3-7(5-8)6-16-10(12)9(11(13)17)14-15-16/h2-5H,6,12H2,1H3,(H2,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFLUDLQVMUXNMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C(=C(N=N2)C(=O)N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.